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Compound of Interest

Compound Name: 2'-Bromoacetophenone

Cat. No.: B1265738 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2'-Bromoacetophenone (2-BAP) is an aromatic ketone that serves as a versatile intermediate

in organic synthesis, particularly in the pharmaceutical and agrochemical industries.[1][2] Its

utility stems from its reactive nature, which also necessitates a thorough understanding of its

potential hazards and the implementation of rigorous safety protocols. This guide provides a

comprehensive overview of the safety data, handling precautions, emergency procedures, and

toxicological profile of 2'-Bromoacetophenone to ensure its safe use in a laboratory setting.

Hazard Identification and Classification
2'-Bromoacetophenone is classified as a hazardous substance. It is crucial to understand its

primary hazards to implement appropriate safety measures.

GHS Classification:

Skin Corrosion/Irritation: Category 2[3]

Serious Eye Damage/Eye Irritation: Category 2[3]

Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory system)[3]

Signal Word: Warning

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1265738?utm_src=pdf-interest
https://www.benchchem.com/product/b1265738?utm_src=pdf-body
https://www.guidechem.com/encyclopedia/2-bromoacetophenone-dic9962.html
https://cymitquimica.com/cas/2142-69-0/
https://www.benchchem.com/product/b1265738?utm_src=pdf-body
https://www.benchchem.com/product/b1265738?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/75060
https://pubchem.ncbi.nlm.nih.gov/compound/75060
https://pubchem.ncbi.nlm.nih.gov/compound/75060
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265738?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Statements:

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Physical and Chemical Properties
A clear understanding of the physical and chemical properties of 2'-Bromoacetophenone is

essential for its safe handling and storage. The following table summarizes key quantitative

data.

Property Value Reference(s)

CAS Number 2142-69-0

Molecular Formula C₈H₇BrO

Molecular Weight 199.05 g/mol

Appearance
Colorless to light orange/yellow

clear liquid

Melting Point
Not applicable (as it's a liquid

at room temperature)

Boiling Point 113-114 °C @ 11 Torr

Density 1.5 ± 0.1 g/cm³

Flash Point 86.6 ± 9.9 °C

Solubility

Practically insoluble in water;

Soluble in organic solvents like

ethanol and ether.

Toxicological Information and Signaling Pathways
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2'-Bromoacetophenone is a reactive electrophile and a lachrymator, meaning it can cause

tearing. Its toxicity is primarily attributed to its ability to covalently modify biological

macromolecules.

Mechanism of Toxicity: The primary mechanism of toxicity for α-haloketones like 2'-
Bromoacetophenone involves the covalent modification of nucleophilic residues in proteins,

particularly cysteine. The electrophilic carbon atom adjacent to the carbonyl group is

susceptible to attack by the thiol group of cysteine residues. This irreversible reaction can lead

to the inactivation of critical enzymes and disruption of cellular signaling pathways.

One key target of 2'-Bromoacetophenone and similar electrophiles is Aldehyde

Dehydrogenase 2 (ALDH2), a mitochondrial enzyme crucial for detoxifying endogenous and

exogenous aldehydes. Inactivation of ALDH2 by electrophiles can lead to an accumulation of

toxic aldehydes, contributing to cellular stress and damage.

Below is a diagram illustrating the proposed signaling pathway for 2'-Bromoacetophenone-

induced cellular toxicity through the inactivation of ALDH2.
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Caption: Proposed mechanism of 2'-Bromoacetophenone toxicity via covalent inactivation of

ALDH2.

Experimental Protocols
Adherence to strict experimental protocols is paramount when working with 2'-
Bromoacetophenone to minimize exposure and ensure a safe laboratory environment.

Engineering Controls
Ventilation: All handling of 2'-Bromoacetophenone, including weighing and transferring,

must be conducted in a certified chemical fume hood to prevent inhalation of vapors.

Safety Equipment: An eyewash station and a safety shower must be readily accessible in the

immediate work area.

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling 2'-Bromoacetophenone:

Eye Protection: Chemical safety goggles and a face shield.

Hand Protection: Chemically resistant gloves (e.g., nitrile or neoprene). Gloves should be

inspected for integrity before each use and changed immediately if contaminated.

Skin and Body Protection: A flame-resistant lab coat, long pants, and closed-toe shoes.

Handling and Storage
Handling:

Before use, ensure all necessary safety equipment is available and in good working order.

Work in a well-ventilated chemical fume hood.

Avoid direct contact with skin, eyes, and clothing.

Avoid inhalation of vapors.
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Use the smallest amount of material necessary for the experiment.

After handling, wash hands thoroughly with soap and water.

Storage:

Store in a cool, dry, well-ventilated area away from incompatible materials such as strong

oxidizing agents and strong bases.

Keep containers tightly closed when not in use.

Store in a secondary containment tray to prevent the spread of spills.

Emergency Procedures
In the event of an emergency, prompt and correct action is crucial. The following workflows

outline the necessary steps for various emergency scenarios.

Exposure Workflow
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Immediate Actions
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Caption: Workflow for responding to personal exposure to 2'-Bromoacetophenone.

Spill Response Workflow
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Immediate Response

Cleanup (Trained Personnel Only)
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Caption: Workflow for cleaning up a 2'-Bromoacetophenone spill.
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First-Aid Measures
Inhalation: Move the victim to fresh air and keep at rest in a position comfortable for

breathing. If not breathing, give artificial respiration. Seek immediate medical attention.

Skin Contact: Immediately wash with plenty of soap and water for at least 15 minutes while

removing all contaminated clothing and shoes. Seek immediate medical attention.

Eye Contact: Immediately rinse cautiously with water for several minutes. Remove contact

lenses, if present and easy to do. Continue rinsing for at least 15 minutes. Seek immediate

medical attention.

Ingestion: Do NOT induce vomiting. Clean mouth with water and drink plenty of water. Never

give anything by mouth to an unconscious person. Seek immediate medical attention.

Disposal Considerations
All waste materials contaminated with 2'-Bromoacetophenone, including absorbent materials

from spills and empty containers, must be disposed of as hazardous waste in accordance with

local, state, and federal regulations. Do not dispose of down the drain.

Conclusion
2'-Bromoacetophenone is a valuable chemical intermediate, but its hazardous properties

demand careful and informed handling. By understanding its physical and chemical properties,

toxicological profile, and by strictly adhering to the outlined safety protocols and emergency

procedures, researchers and scientists can mitigate the risks associated with its use. This

guide serves as a critical resource for promoting a culture of safety in the laboratory and

ensuring the well-being of all personnel working with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.guidechem.com/encyclopedia/2-bromoacetophenone-dic9962.html
https://cymitquimica.com/cas/2142-69-0/
https://pubchem.ncbi.nlm.nih.gov/compound/75060
https://www.benchchem.com/product/b1265738#2-bromoacetophenone-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/product/b1265738#2-bromoacetophenone-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/product/b1265738#2-bromoacetophenone-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/product/b1265738#2-bromoacetophenone-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1265738?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265738?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

